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Compound of Interest

Compound Name: Doxifluridine-d2

Cat. No.: B1502062

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
purity of Doxifluridine-d2 (5'-Deoxy-5-fluorouridine-d2), a deuterated analog of the
antineoplastic agent Doxifluridine. This document is intended to assist researchers, scientists,
and professionals in drug development in sourcing and utilizing this compound for their studies.

Commercial Availability

Doxifluridine-d2 is available from several specialized chemical suppliers that focus on
providing isotopically labeled compounds and reference standards for research purposes.
These companies typically synthesize Doxifluridine-d2 for use as an internal standard in
guantitative analyses such as mass spectrometry (MS) and nuclear magnetic resonance
(NMR) spectroscopy.[1] Below is a summary of some commercial suppliers and the typical
product specifications.

Table 1: Commercial Suppliers of Doxifluridine-d2
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. Molecular
Supplier Product Name  CAS Number Notes
Formula
For research use
only. Offered as
MedChemExpres o a stable isotope
Doxifluridine-d2 84258-25-3 CoHoD2FN205
S for use as a
tracer or internal
standard.[1]
Marketed as a
5-DFUR-D2 _
Acanthus o stable isotope-
(Doxifluridine- 84258-25-3 CoHoD2FN20s5
Research D2) labeled reference
standard.[2]
Offered as a
reference
5-DFUR-D2
o standard for
ArtMolecule (Doxifluridine- 84258-25-3 CoHoD2FN205 o
guantification by
D2)
mass
spectrometry.[3]
Not explicitly TRC delivers
found, but products with a
specializes in complete
Toronto isotopically analytical
Research labeled - - package,

Chemicals (TRC)

compounds and
provides
comprehensive

analytical data.

including purity
determination by
NMR, HPLC, and
MS.[4]

Purity and Characterization

The purity of Doxifluridine-d2 is critical for its intended use as an internal standard and in

other research applications. While a specific certificate of analysis for Doxifluridine-d2 with

quantitative purity data was not publicly available in the search results, the purity of the non-

deuterated analog, Doxifluridine, from commercial suppliers is typically high. For instance,
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Santa Cruz Biotechnology specifies a purity of 299% for Doxifluridine. It is reasonable to expect
a similar or higher purity for the deuterated version, especially when sold as a reference
standard.

The primary methods for determining the purity and confirming the identity of Doxifluridine-d2
are High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR)
spectroscopy, and Mass Spectrometry (MS).

Table 2: Typical Purity Specifications and Analytical Methods

Analytical Method Typical Specification Purpose

Quantifies the purity of the
HPLC >98% compound by separating it
from any impurities.

Confirms the chemical
1H-NMR & B3C-NMR Conforms to structure structure and isotopic labeling

of the molecule.

Confirms the molecular weight,
Mass Spectrometry Conforms to molecular weight including the mass increase
from deuterium labeling.

Experimental Protocols

Detailed methodologies are essential for the accurate analysis of Doxifluridine-d2. Below are
representative experimental protocols derived from the analysis of Doxifluridine and its
derivatives.

High-Performance Liquid Chromatography (HPLC)

An HPLC method is crucial for assessing the purity of Doxifluridine-d2. The following is a
general protocol based on methods developed for Doxifluridine and related compounds.

e Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A reverse-phase C18 column is commonly used.
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» Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., methanol or acetonitrile). The composition can be isocratic or a gradient.

o Detection: UV detection at a wavelength where Doxifluridine exhibits strong absorbance,
typically around 260-270 nm.

e Procedure:

o Prepare a standard solution of Doxifluridine-d2 of known concentration in the mobile
phase.

o Inject the solution into the HPLC system.
o Run the analysis and record the chromatogram.

o The purity is calculated based on the area of the main peak relative to the total area of all
peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure of Doxifluridine-d2 and the
position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz).

Solvent: A deuterated solvent in which the compound is soluble, such as deuterated dimethyl
sulfoxide (DMSO-ds).

Experiments:

o 'H-NMR: To identify the protons in the molecule. The absence of signals at the deuterated
positions confirms successful labeling.

o 13C-NMR: To identify the carbon atoms in the molecule.

Procedure:

o Dissolve a small amount of Doxifluridine-d2 in the chosen deuterated solvent.
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o Acquire *H and 3C NMR spectra.

o Process the spectra and assign the signals to the corresponding atoms in the molecule.
The chemical shifts are compared to those of non-deuterated Doxifluridine to confirm the
structure.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of Doxifluridine-d2.
e Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS).
 lonization Source: Electrospray ionization (ESI) is commonly used for this type of molecule.
e Procedure:

o Introduce the sample into the mass spectrometer.

o Acquire the mass spectrum.

o The spectrum should show a molecular ion peak corresponding to the mass of
Doxifluridine-d2 (CoHsD2FN20s), which will be higher than that of the non-deuterated
compound.

Workflow and Signaling Pathway Diagrams
Experimental Workflow for Purity Assessment

The following diagram illustrates a typical workflow for the comprehensive purity assessment of
a Doxifluridine-d2 sample.
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Workflow for the purity assessment of Doxifluridine-d2.

Bioactivation Pathway of Doxifluridine

Doxifluridine is a prodrug that is converted in the body to the active anticancer agent 5-
fluorouracil (5-FU). The following diagram illustrates this bioactivation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2.5-DFUR-D2 (Doxifluridine-D2) - Acanthus Research [acanthusresearch.com]
e 3. 5-DFUR-D2 (Doxifluridine-D2) | 84258-25-3 [artmolecule.fr]

e 4. |ubio.ch [lubio.ch]

 To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Purity of Doxifluridine-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1502062#commercial-availability-and-purity-of-
doxifluridine-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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